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Compound of Interest

Compound Name: wwl113

Cat. No.: B1684178 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of the carboxylesterase inhibitor WWL113 in Dimethyl Sulfoxide (DMSO).

Adherence to this protocol is crucial for ensuring the stability, and activity of the compound,

leading to accurate and reproducible experimental results.

Introduction
WWL113 is a potent and selective inhibitor of carboxylesterase 3 (Ces3) and Ces1f, with IC₅₀

values in the nanomolar range (~100 nM).[1] It is a valuable tool for studying lipid metabolism,

obesity, and diabetes.[2][3] Accurate preparation of stock solutions is the first critical step in any

in vitro or in vivo experiment. This protocol outlines the standardized procedure for solubilizing

WWL113 in DMSO to generate a stable, high-concentration stock solution ready for

experimental use.

Quantitative Data Summary
All quantitative data for WWL113 are summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Weight 466.53 g/mol [1][2][3]

Molecular Formula C₂₉H₂₆N₂O₄ [1][2][4]

Appearance
White to off-white crystalline

solid
[1][4][5]

Purity ≥98% [3][4][5]

Solubility in DMSO

15 mg/mL to 20.83 mg/mL

(approx. 32 mM to 44.65 mM).

Soluble up to 50 mM.

[1][2][4][5]

Storage (Solid Form)
3 years at -20°C; 2 years at

4°C
[1]

Storage (DMSO Solution)
6 months at -80°C; 1 month at

-20°C
[1]

Experimental Protocol: Preparing a 10 mM WWL113
Stock Solution
This protocol provides instructions for preparing 1 mL of a 10 mM stock solution, a commonly

used concentration for laboratory experiments.

WWL113 powder (purity ≥98%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance (precision of at least 0.1 mg)

Sterile 1.5 mL or 2 mL microcentrifuge tubes

Sterile, amber-colored cryovials for aliquoting

Calibrated micropipettes and sterile tips

Vortex mixer
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Sonicator or water bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety First: Before starting, review the Safety Data Sheet (SDS) for WWL113 and DMSO.

Handle the chemical powder in a fume hood or designated weighing station to avoid

inhalation. Wear appropriate PPE throughout the procedure.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

WWL113 needed using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 466.53 g/mol x 1000 mg/g

Mass (mg) = 4.67 mg

Weigh WWL113: Carefully and accurately weigh 4.67 mg of WWL113 powder using an

analytical balance and transfer it into a sterile 1.5 mL microcentrifuge tube.

Solubilization:

Using a calibrated micropipette, add 1 mL of high-purity DMSO to the microcentrifuge tube

containing the WWL113 powder.

Cap the tube securely and vortex the mixture for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure it is clear and free of any

particulate matter.

Note: If dissolution is slow, brief sonication or gentle warming in a water bath (up to 60°C)

can be applied to facilitate the process.[1] Using a newly opened bottle of anhydrous

DMSO is recommended as hygroscopic DMSO can negatively impact solubility.[1]

Aliquoting and Storage:
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To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber-colored cryovials.[1]

Clearly label each vial with the compound name ("WWL113"), concentration (10 mM in

DMSO), and the preparation date.

For long-term storage, place the aliquots in a freezer at -80°C, where they are stable for

up to 6 months.[1] For short-term use, storage at -20°C for up to one month is acceptable.

[1]
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Caption: WWL113 inhibits Ces3, blocking triglyceride hydrolysis and reducing basal lipolysis.
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Caption: Workflow for preparing WWL113 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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